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Compound of Interest

Compound Name: Antibacterial agent 105

Cat. No.: B12397818 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper disposal of Antibacterial Agent 105, chemically identified as Dibutyl

maleate (CAS No. 105-76-0), is critical for maintaining a safe work environment and ensuring

environmental protection. This guide provides detailed, step-by-step procedures for the safe

handling and disposal of this substance.

Safety and Hazard Information
Dibutyl maleate presents several hazards that necessitate careful handling during disposal. It

may cause an allergic skin reaction and potential damage to organs, specifically the kidneys,

through prolonged or repeated exposure if swallowed.[1][2] Additionally, it is toxic to aquatic life

with long-lasting effects.[1][2]

Personal Protective Equipment (PPE) is mandatory when handling Dibutyl maleate. This

includes:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Protective gloves.

Skin and Body Protection: Impervious clothing and a complete suit protecting against

chemicals.[3]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12397818?utm_src=pdf-interest
https://www.benchchem.com/product/b12397818?utm_src=pdf-body
https://adakem.com/wp-content/uploads/2023/09/DiButyl-Maleate.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-818688&DocumentType=MSD&Language=EN&Country=IE
https://adakem.com/wp-content/uploads/2023/09/DiButyl-Maleate.pdf
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-818688&DocumentType=MSD&Language=EN&Country=IE
https://www.cdhfinechemical.com/images/product/msds/37_1391218273_DI-N-BUTYLMALEATECASNO-105-76-0-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12397818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: A suitable respirator should be used if there is a risk of inhaling

vapors or mists.[3]

Quantitative Data Summary
The following table summarizes key quantitative data for Dibutyl maleate, extracted from

various safety data sheets.

Property Value

CAS Number 105-76-0

Molecular Weight 228.28 g/mol

Boiling Point 281 °C

Flash Point 138 °C (closed cup)

Density 0.988 g/mL at 25 °C

UN Number ADR/RID: 3082, IMDG: 3082, IATA: 3082

Transport Hazard Class 9

Packaging Group III

Experimental Protocol for Disposal
The recommended disposal method for Dibutyl maleate is incineration. This procedure should

be carried out by a licensed professional waste disposal service in accordance with all federal,

state, and local environmental regulations.[4]

Step-by-Step Disposal Procedure:

Containment: Ensure the waste Dibutyl maleate is stored in its original or a suitable, clearly

labeled, and tightly closed container.[2][4] Do not mix with other waste.[2]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the

chemical name "Dibutyl maleate" and its associated hazards.
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Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and strong bases.[1][4]

Engage a Licensed Disposal Service: Contact a licensed professional waste disposal

company to arrange for the collection and disposal of the material.[4][5]

Incineration: The licensed service will transport the waste to a facility equipped with a

chemical incinerator, including an afterburner and scrubber, to ensure complete and

environmentally sound destruction of the chemical.[4]

Contaminated Materials: Any materials, such as personal protective equipment, absorbent

pads, or containers that have come into contact with Dibutyl maleate, must be disposed of as

hazardous waste following the same procedure.[1][4]

Disposal Workflow Diagram
The following diagram illustrates the proper disposal workflow for Antibacterial Agent 105
(Dibutyl maleate).
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Caption: Disposal Workflow for Dibutyl Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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